Cas no 1379821-54-1 (Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate)

• Product Name: Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate
• CAS No: 1379821-54-1
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• MDL: MFCD22374850
• CID: 4697976
• Update Time: 2025-05-20

Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate
• (Z)-Methyl 3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate
• STL434073
• FCH4128549
• T5253
• methyl (2Z)-3-(3-amino-1H-1,2,4-triazol-5-yl)prop-2-enoate
• 2-propenoic acid, 3-(5-amino-1H-1,2,4-triazol-3-yl)-, methyl ester, (2Z)-
• Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate

• MDL： MFCD22374850
• Inchi： 1S/C6H8N4O2/c1-12-5(11)3-2-4-8-6(7)10-9-4/h2-3H,1H3,(H3,7,8,9,10)/b3-2-
• InChI Key： FOOWMEUCNCAWSD-IHWYPQMZSA-N
• SMILES： O(C)C(/C=C\C1=NC(N)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 93.9

Additional information on Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate

Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate: An Overview of CAS No. 1379821-54-1

Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate (CAS No. 1379821-54-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-amino-1H-1,2,4-triazol moiety and an acrylate group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate can be represented as follows: CH₃O₂CCH=CHN₃NH₂. The presence of the 5-amino-1H-1,2,4-triazol ring is particularly noteworthy due to its known bioisosteric properties and ability to form hydrogen bonds with target proteins. This makes the compound a promising scaffold for designing drugs with improved binding affinities and selectivities.

In recent years, significant advancements have been made in understanding the biological activities of Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate acts as a selective inhibitor of carbonic anhydrase isoforms, which are implicated in several pathological conditions such as glaucoma and cancer.

Beyond its enzymatic inhibition properties, Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research reported that this compound shows promising activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a potential lead compound for the development of novel antiviral therapies.

The pharmacokinetic properties of Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as a therapeutic agent.

In terms of safety and toxicity, initial studies suggest that Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate is well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the compound's efficacy and safety in various disease models.

The synthetic route for producing Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate has been optimized to ensure high yields and purity. Common methods involve the condensation of methyl acrylate with 5-amino-tetrazole under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

In conclusion, Methyl (2Z)-3-(5-amino-1H-1,2,4-triazol-3-yl)acrylate (CAS No. 1379821-54-1) represents a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical sciences.